![molecular formula C11H9IN2O3 B3185045 Methyl 3-iodo-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate CAS No. 1131614-54-4](/img/structure/B3185045.png)
Methyl 3-iodo-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
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Overview
Description
“Methyl 3-iodo-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate” is a chemical compound with the molecular formula C11H9IN2O3 . It is an iodinated derivative of methyl benzoate . The compound has an average mass of 344.105 Da and a monoisotopic mass of 343.965790 Da .
Molecular Structure Analysis
The molecular structure of “this compound” is complex due to the presence of the 1,2,4-oxadiazol ring. The careful inspection of XRD data revealed intramolecular N–H∙∙∙N2 (oxadiazole) hydrogen bond in both structures .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 344.11 . Additional physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .Properties
CAS No. |
1131614-54-4 |
---|---|
Molecular Formula |
C11H9IN2O3 |
Molecular Weight |
344.10 g/mol |
IUPAC Name |
methyl 3-iodo-4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
InChI |
InChI=1S/C11H9IN2O3/c1-6-13-10(17-14-6)8-4-3-7(5-9(8)12)11(15)16-2/h3-5H,1-2H3 |
InChI Key |
MPTOZZTYLSYICH-UHFFFAOYSA-N |
SMILES |
CC1=NOC(=N1)C2=C(C=C(C=C2)C(=O)OC)I |
Canonical SMILES |
CC1=NOC(=N1)C2=C(C=C(C=C2)C(=O)OC)I |
Origin of Product |
United States |
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